1-(3-Chloro-4-methylphenyl)-3-iodobicyclo[1.1.1]pentane

• IUPAC Name: 1-(3-chloro-4-methylphenyl)-3-iodobicyclo[1.1.1]pentane
• InChI: InChI=1S/C12H12ClI/c1-8-2-3-9(4-10(8)13)11-5-12(14,6-11)7-11/h2-4H,5-7H2,1H3
• InChI Key: IFPRVNCACPJRAK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C23CC(C2)(C3)I)Cl
• Molecular Formula: C12H12ClI
• Molecular Weight: 318.58 g/mol

Description

The compound “1-(3-Chloro-4-methylphenyl)-3-iodobicyclo[1.1.1]pentane” is a complex organic molecule. It contains a bicyclo[1.1.1]pentane core, which is a type of cycloalkane with two bridgehead carbons and three bridges of one carbon each. Attached to this core are a 3-chloro-4-methylphenyl group and an iodine atom.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with the synthesis of the bicyclo[1.1.1]pentane core. This could potentially be achieved through methods such as carbene insertion into the central bond of bicyclo[1.1.0]butanes, or nucleophilic/radical addition across the central bond of [1.1.1]propellanes. The 3-chloro-4-methylphenyl group could then be attached through a suitable reaction, such as a Friedel-Crafts alkylation.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of the bicyclic core and the various substituents. The bicyclo[1.1.1]pentane core is a highly strained system, which could have implications for the reactivity of the compound.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely be influenced by the strain in the bicyclo[1.1.1]pentane core, as well as the presence of the halogens and the phenyl group. The iodine atom could potentially undergo substitution reactions, while the phenyl group could participate in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the halogens could increase its molecular weight and polarity, potentially affecting properties such as boiling point, melting point, and solubility.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with any chemical, appropriate safety measures should be taken when handling it to avoid exposure.

Future Directions

The future directions for research on this compound could involve further exploration of its synthesis, as well as investigation of its potential applications. For example, the bicyclo[1.1.1]pentane core has been of interest in drug discovery due to its potential as a bioisostere for certain functional groups.